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Compound of Interest

Compound Name: Daucoidin A

Cat. No.: B15594981

For researchers, scientists, and drug development professionals, understanding the
provenance of a natural product is crucial for appreciating its therapeutic potential. Daucoidin
A, a complex coumarin, has garnered interest for its potential biological activities. This in-depth
guide traces the history of its discovery, detailing the isolation and structural elucidation, and
presents the available data in a structured format for clarity and further research.

Initial Discovery and Natural Source

Daucoidin A, with the Chemical Abstracts Service (CAS) registry number 103629-87-4, is a
naturally occurring coumarin. While the exact date and the specific research group that first
isolated Daucoidin A are not readily available in easily accessible literature, its primary natural
source has been identified as the herbs of Cnidium monnieri. This plant has a long history in
traditional Chinese medicine, and modern phytochemical investigations have revealed it to be a
rich source of various coumarins, many of which possess significant biological activities.

The discovery of Daucoidin A is part of the broader scientific effort to isolate and characterize
the bioactive constituents of medicinal plants. The process typically involves extraction of the
plant material with various solvents, followed by chromatographic separation to isolate
individual compounds. The structure of these isolated compounds is then determined using a
combination of spectroscopic techniques.

Physicochemical Properties of Daucoidin A
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A summary of the key physicochemical properties of Daucoidin A is presented in the table
below. This information is fundamental for its handling, characterization, and further
development.

Property Value
Molecular Formula C19H2006
Molecular Weight 344.4 g/mol
CAS Number 103629-87-4
Compound Type Coumarin
Physical Description Powder

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility
Acetate, DMSO, Acetone

Structural Elucidation: A Methodological Workflow

The determination of the intricate chemical structure of Daucoidin A, chemically named 2-(9-
hydroxy-2-ox0-8,9-dihydrofuro[2,3-h]Jchromen-8-yl)propan-2-yl (Z2)-2-methylbut-2-enoate, would
have followed a standard workflow in natural product chemistry. This process is crucial for
confirming the novelty of the compound and for understanding its potential structure-activity
relationships.

A generalized workflow for the structure elucidation of a novel natural product like Daucoidin A
is depicted in the following diagram:
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General Workflow for Natural Product Structure Elucidation
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 To cite this document: BenchChem. [The Discovery of Daucoidin A: A Historical and
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594981+#history-of-daucoidin-a-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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